N-(3-chloro-4-methoxyphenyl)-2-[4-fluoro(methylsulfonyl)anilino]acetamide

• Molecular Formula: C16H16ClFN2O4S
• Molecular Weight: 386.8 g/mol
• IUPAC Name: N-(3-chloro-4-methoxyphenyl)-2-(4-fluoro-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C16H16ClFN2O4S/c1-24-15-8-5-12(9-14(15)17)19-16(21)10-20(25(2,22)23)13-6-3-11(18)4-7-13/h3-9H,10H2,1-2H3,(H,19,21)
• InChI Key: XPOFNNOBKZEKFF-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)NC(=O)CN(C2=CC=C(C=C2)F)S(=O)(=O)C)Cl

Description

N-(3-chloro-4-methoxyphenyl)-2-[4-fluoro(methylsulfonyl)anilino]acetamide, commonly known as CFMA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CFMA is a synthetic compound that belongs to the class of sulfonamide drugs and has been shown to exhibit promising results in various laboratory experiments.

Mechanism of Action

The mechanism of action of CFMA involves the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in various types of cancer cells and plays a crucial role in the survival and growth of these cells. CFMA binds to the active site of CA IX and inhibits its activity, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects
CFMA has been shown to exhibit several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells, induce apoptosis, and inhibit the activity of CA IX. CFMA has also been shown to decrease the expression of hypoxia-inducible factor-1α (HIF-1α), a protein that plays a crucial role in the survival and growth of cancer cells.

Advantages and Limitations for Lab Experiments

CFMA exhibits several advantages for laboratory experiments. It is a synthetic compound that can be easily synthesized in the laboratory. CFMA has also been shown to exhibit potent anti-cancer activity in various cancer cell lines. However, one of the limitations of CFMA is its poor solubility in water, which can limit its application in certain experiments.

Future Directions

There are several future directions for the research on CFMA. One of the potential applications of CFMA is in the development of novel anti-cancer drugs. CFMA can also be used as a tool for the study of CA IX and its role in cancer cell growth. Further studies can also be conducted to investigate the potential of CFMA in other fields such as neurodegenerative diseases and infectious diseases.
Conclusion
In conclusion, CFMA is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. CFMA exhibits potent anti-cancer activity by inhibiting the activity of CA IX. Further research on CFMA can lead to the development of novel anti-cancer drugs and can also provide insights into the role of CA IX in cancer cell growth.

Synthesis Methods

The synthesis of CFMA involves the reaction of 3-chloro-4-methoxyaniline with 4-fluoro(methylsulfonyl)aniline in the presence of acetic anhydride and triethylamine. The resulting product is then reacted with ethyl chloroacetate to produce CFMA.

Scientific Research Applications

CFMA has been extensively studied for its potential applications in the field of cancer research. Several studies have reported that CFMA exhibits anti-cancer activity by inhibiting the growth of cancer cells. CFMA has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.